Cas no 1803672-13-0 (3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1803672-13-0
• MF: C₇H₄F₅IN₂
• MW: 338.016551017761
• CID: 4855762
• Update Time: 2025-05-28

3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5IN2/c8-6(9)2-1-3(13)15-5(4(2)14)7(10,11)12/h1,6H,14H2
• InChI Key： KJJIAOTVLHAQHJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine

Research Briefing on 3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine (CAS: 1803672-13-0)

In recent years, the compound 3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine (CAS: 1803672-13-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of this compound. Researchers employed a multi-step synthesis approach, starting from commercially available pyridine derivatives, to achieve high yields of the target molecule. The study highlighted the compound's role as a key intermediate in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The iodine moiety at the 6-position was identified as a versatile handle for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

Another significant finding comes from a collaborative effort between academic and industrial researchers, as reported in Bioorganic & Medicinal Chemistry Letters. The team investigated the compound's potential as a building block for novel agrochemicals. The difluoromethyl group was found to impart unique physicochemical properties, such as improved lipophilicity and resistance to enzymatic degradation, which are critical for pesticide efficacy. Field trials demonstrated that derivatives of this compound exhibited enhanced activity against a broad spectrum of plant pathogens, with minimal environmental impact.

In addition to its applications in drug and agrochemical development, 3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine has also been explored in materials science. A study in ACS Applied Materials & Interfaces reported its use as a precursor for the synthesis of fluorinated organic semiconductors. The compound's ability to form stable thin films with high charge carrier mobility makes it a promising candidate for next-generation electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Despite these advancements, challenges remain in the large-scale production and purification of this compound. Recent efforts have focused on optimizing reaction conditions to minimize byproduct formation and improve overall yield. Green chemistry approaches, including the use of catalytic systems and solvent-free reactions, are being explored to enhance the sustainability of its synthesis. Furthermore, ongoing toxicological studies aim to evaluate its safety profile for both human and environmental health.

In conclusion, 3-Amino-4-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine (CAS: 1803672-13-0) represents a versatile and highly functionalized pyridine derivative with broad applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool for researchers in chemical biology, pharmaceuticals, agrochemicals, and materials science. Future research will likely focus on expanding its utility through innovative synthetic strategies and exploring its potential in emerging fields such as targeted drug delivery and sustainable agriculture.